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Compound of Interest

Compound Name: 20-Methylpregn-5-en-3beta-ol

Cat. No.: B091645

Technical Guide: 20-Methylpregn-5-en-3beta-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the core molecular and
physical properties of 20-Methylpregn-5-en-3beta-ol. The information is structured to be a
readily accessible resource for professionals in research and drug development.

Core Molecular Data

20-Methylpregn-5-en-3beta-ol is a steroid derivative with the molecular formula C22H360.[1]

Its molecular weight is 316.5 g/mol .[1] This compound is also known by other names, including
Guneribol.[1]

Physicochemical Properties

The following table summarizes key computed physicochemical properties of 20-Methylpregn-
5-en-3beta-ol.
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Property Value Source
Molecular Formula C22H360 PubChem[1]
Molecular Weight 316.5 g/mol PubChem[1]
XLogP3 6.3 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor
Count 1 PubChem
Rotatable Bond Count 2 PubChem
Exact Mass 316.276615768 PubChem[1]
Monoisotopic Mass 316.276615768 PubChem[1]
Topological Polar Surface Area  20.2 A2 PubChem[1]
Heavy Atom Count 23 PubChem
Complexity 506 PubChem[1]
Synthesis

The synthesis of 20-methylpregn-5-en-3beta-ol has been described in the scientific literature.
One reported method involves a multi-step reaction starting from a related pregnene derivative.
[2] The general workflow for this synthesis is outlined below.
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Step 1: POCI3, Py - Step 2: H2 / PtO2 | Step 3: KOH 20-Methylpregn-5-en-3beta-ol
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Caption: Synthesis workflow for 20-Methylpregn-5-en-3beta-ol.

Experimental Protocol
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A detailed experimental protocol for the synthesis of 20-Methylpregn-5-en-3beta-ol is
described in the following publication:

 Blickenstaff, R.T. (1960). Journal of the American Chemical Society, 82, 3673-3676.

Due to the limited availability of the full text of this historical publication, a detailed, step-by-step
protocol is not included in this guide. Researchers are advised to consult the original
publication for the precise experimental parameters.

Biological Activity and Signaling Pathways

As of the latest literature review, there is limited publicly available information on the specific
biological activity, mechanism of action, or associated signaling pathways for 20-Methylpregn-
5-en-3beta-ol. Further research is required to elucidate the pharmacological profile of this
compound. Therefore, a diagram of its signaling pathway cannot be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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